Cas no 103-75-3 (3,4-Dihydro-2-ethoxy-2H-pyrane)

3,4-Dihydro-2-ethoxy-2H-pyrane structure
103-75-3 structure
Product Name:3,4-Dihydro-2-ethoxy-2H-pyrane
CAS No:103-75-3
MF:C7H12O2
MW:128.168982505798
MDL:MFCD00006561
CID:94940
PubChem ID:7676
Update Time:2025-04-18

3,4-Dihydro-2-ethoxy-2H-pyrane Chemical and Physical Properties

Names and Identifiers

    • 2-ETHOXY-3,4-DIHYDRO-2H-PYRAN
    • 3,4-Dihydro-2-ethoxy-2H-pyran
    • 2-ethoxy-(2H)-3,4-dihydropyran
    • 2-Ethoxy-2,3-dihydro(4H)pyran
    • 2-Ethoxy-3,4-dihydro-2-pyran
    • 2-Ethoxy-3,4-dihydropyran
    • 2-Ethoxydihydropyran
    • 2-Ethoxypyran
    • 2H-Pyran,2-ethoxy-3,4-dihydro
    • 6-ethoxy-2,3-dihydropyran
    • ethoxy-2 dihydro-3,4,(2H)-pyranne
    • ETHOXYDIHYDROPYRAN
    • 2-ethoxy-3,4-dihydro-2h-pyra
    • 2-Ethoxy-2,3-dihydro-4H-pyran
    • 3,4-Dihydro-2-ethoxy-2H-pyrane
    • WLN: T6O BUTJ FO2
    • 2-Ethoxy-3,2-pyran
    • NS00041339
    • Q27282010
    • EINECS 203-141-8
    • MFCD00006561
    • AS-31061
    • UNII-K6DS120547
    • EN300-20557
    • A800800
    • 2-ETHOXY-3,4-DIHYDRO-2-PYRAN [HSDB]
    • 2H-Pyran, 2-ethoxy-3,4-dihydro-
    • 2-ETHOXY-3,4-DIHYDRO-2H-PYRAN, (+/-)-
    • 3,4-DIHYDRO-2-ETHOXYPYRAN
    • 2-Ethoxy-2,3-dihydro-gamma-pyran
    • NSC6271
    • E0529
    • DTXSID40883293
    • 3,4-Dihydro-2-ethoxy-2H-pyran, 98%
    • NSC 6271
    • 2-Ethoxy-2,3-dihydro-.gamma.-pyran
    • CS-0076531
    • K6DS120547
    • NSC-6271
    • HSDB 2839
    • 3,4-Dihydro-2H-pyran-2-yl ethyl ether
    • F0001-0080
    • SCHEMBL379887
    • VZJFPIXCMVSTID-UHFFFAOYSA-N
    • 103-75-3
    • AKOS009031552
    • BRN 0109855
    • 3,4-DIHYDRO-2-ETHOXY-2H-PYRAN, (+/-)-
    • 2-Ethoxy-2,3-dihydro[4H]pyran
    • AI3-24750
    • 2-Ethoxy-3,4-dihydro-1,2-pyran
    • Z104478848
    • FT-0631561
    • 2Ethoxy2,3dihydro(4H)pyran
    • 2Ethoxydihydropyran
    • 2-ETHOXYDIHYDROPYRAN, IN PREGNANCY DIAGNOSIS
    • DB-040483
    • DTXCID801022835
    • 2Ethoxy3,4dihydropyran
    • 2HPyran, 2ethoxy3,4dihydro
    • BBL027595
    • 2Ethoxy3,4dihydro2pyran
    • STK802314
    • 2Ethoxy2,3dihydrogammapyran
    • 2Ethoxy3,4dihydro1,2pyran
    • 2Ethoxy3,4dihydro2Hpyran
    • MDL： MFCD00006561
    • Inchi： 1S/C7H12O2/c1-2-8-7-5-3-4-6-9-7/h4,6-7H,2-3,5H2,1H3
    • InChI Key： VZJFPIXCMVSTID-UHFFFAOYSA-N
    • SMILES： O(CC)C1CCC=CO1

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 128.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.957
  • Melting Point: -100
  • Boiling Point: 42 ºC (16 mmHg)
  • Flash Point: 24 ºC
  • Refractive Index: 1.439
  • PSA: 18.46000
  • LogP: 1.67310

3,4-Dihydro-2-ethoxy-2H-pyrane Security Information

3,4-Dihydro-2-ethoxy-2H-pyrane Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dihydro-2-ethoxy-2H-pyrane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D96070-5g
3,4-Dihydro-2-ethoxy-2H-pyrane
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 ¥245.0 2023-09-08
abcr
AB135657-5 ml
2-Ethoxy-3,4-dihydro-2H-pyran, 97%; .
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Chemenu
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3,4-Dihydro-2-ethoxy-2H-pyrane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-75-3)2-ETHOXY-3,4-DIHYDRO-2H-PYRAN
Order Number:sfd16466
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-75-3)
Order Number:SDF447;SFD451
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:103-75-3)2-ETHOXY-3,4-DIHYDRO-2H-PYRAN
sfd16466
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:103-75-3)
SDF447;SFD451
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email